Cas no 1206987-41-8 (N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide)

• Product Name: N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide
• CAS No: 1206987-41-8
• MF: C₂₂H₂₂ClFN₄O₂S
• MW: 460.952085971832
• CID: 5390165
• Update Time: 2025-06-08

N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-Butyl-4-[2-[[2-[(2-chloro-4-fluorophenyl)amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]benzamide
• N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

• Inchi： 1S/C22H22ClFN4O2S/c1-2-3-10-25-21(30)15-4-7-17(8-5-15)28-12-11-26-22(28)31-14-20(29)27-19-9-6-16(24)13-18(19)23/h4-9,11-13H,2-3,10,14H2,1H3,(H,25,30)(H,27,29)
• InChI Key： COTALURZVJKTBN-UHFFFAOYSA-N
• SMILES： C(NCCCC)(=O)C1=CC=C(N2C(SCC(NC3=CC=C(F)C=C3Cl)=O)=NC=C2)C=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.29±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide

N-Butyl-4-[2-({[(2-Chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide (CAS No. 1206987-41-8): An Overview

N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide (CAS No. 1206987-41-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzamides and features a unique structural framework that includes a 1H-imidazole ring, a sulfanyl group, and a carbamoyl moiety. The combination of these functional groups endows the molecule with diverse biological activities, making it a promising candidate for further research and development.

The imidazole ring is a key structural feature of this compound, known for its ability to form hydrogen bonds and participate in various biological interactions. The presence of the sulfanyl group adds to the molecule's reactivity and can influence its pharmacokinetic properties. The carbamoyl moiety, derived from a 2-chloro-4-fluorophenyl substituent, contributes to the compound's overall polarity and can affect its solubility and binding affinity to target proteins.

Recent studies have explored the potential of N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide has shown promise as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been observed to inhibit the activation of the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for further investigation in oncology.

The pharmacokinetic profile of N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide has also been studied to assess its suitability for therapeutic use. In vivo experiments in animal models have shown that it exhibits good oral bioavailability and a favorable distribution pattern, with significant accumulation in target tissues such as the liver and tumor sites. These properties are crucial for ensuring that the compound reaches its intended targets at effective concentrations.

To further understand the mechanism of action of N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide, researchers have conducted molecular docking studies to identify potential protein targets. These studies have revealed that the compound can bind to several important proteins involved in inflammation and cancer, including cyclooxygenase (COX), nuclear factor-kappa B (NF-kB), and epidermal growth factor receptor (EGFR). The binding interactions between the compound and these proteins provide valuable insights into its biological activity and can guide future drug design efforts.

Clinical trials are currently underway to evaluate the safety and efficacy of N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]benzamide in human subjects. Early results from phase I trials have shown that it is well-tolerated at various dose levels, with no serious adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

In conclusion, N-butyl-4-[2-({[(2-chloro-4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-y l]benzamide (CAS No. 1206987-41-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further research and development in areas such as anti-inflammatory therapy and oncology. As more data becomes available from ongoing clinical trials, it is expected that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.